N-[1-(Morpholine-4-carbonyl)cyclohexyl]-3-(prop-2-enoylamino)propanamide

• IUPAC Name: N-[1-(morpholine-4-carbonyl)cyclohexyl]-3-(prop-2-enoylamino)propanamide
• InChI: InChI=1S/C17H27N3O4/c1-2-14(21)18-9-6-15(22)19-17(7-4-3-5-8-17)16(23)20-10-12-24-13-11-20/h2H,1,3-13H2,(H,18,21)(H,19,22)
• InChI Key: ATOHSFJPDQCSCA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)NC1(CCCCC1)C(=O)N2CCOCC2
• Molecular Formula: C17H27N3O4
• Molecular Weight: 337.4 g/mol

Description

The compound “N-[1-(Morpholine-4-carbonyl)cyclohexyl]-3-(prop-2-enoylamino)propanamide” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals. The cyclohexyl group is a cycloalkane and is a common structural motif in many natural products. The prop-2-enoylamino group contains a conjugated system, which could potentially have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the morpholine and cyclohexyl rings, as well as the conjugated system in the prop-2-enoylamino group. The 3D structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. For example, if it’s intended to be a pharmaceutical, the mechanism of action would depend on the specific biological target.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, or investigating potential biological activity.